Cas no 2034398-51-9 (2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide)

• Product Name: 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide
• CAS No: 2034398-51-9
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5550750
• Update Time: 2025-10-28

2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]acetamide
• 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide

• Inchi： 1S/C14H17NO4S/c1-2-18-9-13(16)15-10-14(17,11-5-3-7-19-11)12-6-4-8-20-12/h3-8,17H,2,9-10H2,1H3,(H,15,16)
• InChI Key： NYYQDPWPCOVZPD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1SC=CC=1)(=O)COCC

Additional information on 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide

Comprehensive Overview of 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034398-51-9)

2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034398-51-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining furan and thiophene rings, which are known for their diverse biological activities and electronic properties. The presence of an ethoxy group and an acetamide moiety further enhances its potential applications, making it a subject of ongoing research and development.

The molecular formula of 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide is C₁₄H₁₇NO₄S, with a molecular weight of 295.35 g/mol. Its structural complexity and functional groups contribute to its versatility in various applications, including drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in its potential as a bioactive compound, given the pharmacological properties associated with furan and thiophene derivatives.

One of the most intriguing aspects of 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide is its potential role in drug discovery. The compound's structure suggests possible interactions with biological targets, such as enzymes or receptors, which could lead to the development of new therapeutics. Recent studies have explored its anti-inflammatory and antioxidant properties, aligning with the growing demand for novel treatments for chronic diseases. Additionally, its heterocyclic components make it a candidate for cancer research, as similar compounds have shown promising results in preclinical studies.

In the realm of material science, 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide offers exciting possibilities. The furan and thiophene rings are known for their conductive properties, making them valuable in the development of organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. Researchers are investigating its potential as a building block for advanced polymers and coatings, which could revolutionize industries ranging from electronics to renewable energy.

The synthesis of 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide typically involves multi-step organic reactions, including condensation and acylation processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the environmental footprint of its production.

From a commercial perspective, the demand for 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide is expected to grow, driven by its potential applications in pharmaceuticals and materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its market value is projected to rise as more studies validate its efficacy and safety.

For researchers and industry professionals, understanding the physicochemical properties of 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide is crucial. The compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in laboratory settings. Its stability under various conditions is also being evaluated to ensure its suitability for long-term storage and transportation.

In conclusion, 2-ethoxy-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]acetamide (CAS No. 2034398-51-9) represents a fascinating area of research with broad implications for medicine and technology. Its unique structure and multifunctional properties make it a valuable compound for drug development, material innovation, and beyond. As scientific exploration continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.